Cas no 1361724-24-4 (3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol)

• Product Name: 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361724-24-4
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966225
• Update Time: 2025-08-03

3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-6-1-7(12(15)10(14)2-6)8-3-17-4-11(16)9(8)5-18/h1-4,18H,5H2
• InChI Key： UZGPYJCYLBKXOT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C=1CO)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1
• Molecular Weight: 306.5

Additional information on 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol

3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1361724-24-4): A Comprehensive Overview

3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1361724-24-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a fluoro group and a trichlorophenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol is C₁₃H₈Cl₃FNO, and its molecular weight is approximately 310.56 g/mol. The compound's physical properties include a melting point of around 100°C and a boiling point of approximately 280°C under standard conditions. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In terms of chemical synthesis, 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol can be synthesized through a multi-step process involving the coupling of 2,3,5-trichlorophenylboronic acid with 4-chloromethyl-3-fluoropyridine. This reaction typically requires the use of palladium catalysts and appropriate ligands to achieve high yields and selectivity. Recent advancements in catalytic methods have further optimized this synthesis, making it more efficient and cost-effective.

The biological activity of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol has been extensively studied in various biological systems. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. Its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways makes it a promising candidate for the development of novel antimicrobial agents.

In addition to its antimicrobial activity, 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a potential therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol have been evaluated in preclinical studies using animal models. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 6 hours. Its low toxicity profile further supports its potential for clinical development.

Recent clinical trials have explored the safety and efficacy of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings have paved the way for further clinical evaluation in larger patient populations.

The mechanism of action of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol has been elucidated through various biochemical assays and molecular modeling studies. It has been shown to interact with specific protein targets involved in microbial metabolism and inflammatory signaling pathways. This selective binding contributes to its therapeutic effects while minimizing off-target effects.

In conclusion, 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1361724-24-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.